Cas no 1804934-01-7 (1,2-Dibromo-5-difluoromethoxy-3-ethylbenzene)

• Product Name: 1,2-Dibromo-5-difluoromethoxy-3-ethylbenzene
• CAS No: 1804934-01-7
• MF: C₉H₈Br₂F₂O
• MW: 329.964028358459
• CID: 4977905
• Update Time: 2025-06-08

1,2-Dibromo-5-difluoromethoxy-3-ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dibromo-5-difluoromethoxy-3-ethylbenzene

• Inchi： 1S/C9H8Br2F2O/c1-2-5-3-6(14-9(12)13)4-7(10)8(5)11/h3-4,9H,2H2,1H3
• InChI Key： NBIVOVMYMCCDDX-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1CC)OC(F)F)Br

Computed Properties

• Exact Mass: 329.88895 g/mol
• Monoisotopic Mass: 327.89100 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 9.2
• Molecular Weight: 329.96

Additional information on 1,2-Dibromo-5-difluoromethoxy-3-ethylbenzene

Introduction to 1,2-Dibromo-5-difluoromethoxy-3-ethylbenzene (CAS No. 1804934-01-7)

1,2-Dibromo-5-difluoromethoxy-3-ethylbenzene (CAS No. 1804934-01-7) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its bromine and difluoromethoxy functional groups, which contribute to its distinct chemical properties and reactivity.

The molecular formula of 1,2-Dibromo-5-difluoromethoxy-3-ethylbenzene is C₁₀H₈Br₂F₂O, and it has a molecular weight of approximately 316.96 g/mol. The presence of bromine atoms makes this compound highly reactive, while the difluoromethoxy group imparts additional stability and specific chemical behavior. These features make it a valuable intermediate in the synthesis of more complex molecules.

In the realm of pharmaceutical research, 1,2-Dibromo-5-difluoromethoxy-3-ethylbenzene has shown promise as a precursor for the development of novel drugs. Recent studies have explored its potential as a building block for compounds with anti-inflammatory and antiviral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that derivatives of this compound exhibited significant inhibition of inflammatory cytokines in vitro, suggesting its potential as a lead compound for further drug development.

Beyond pharmaceutical applications, 1,2-Dibromo-5-difluoromethoxy-3-ethylbenzene has also been investigated for its use in materials science. Its unique electronic properties make it suitable for the synthesis of advanced materials with tailored functionalities. Researchers at the University of California, Berkeley, have reported the use of this compound as a precursor for the preparation of conductive polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in electronic devices and energy storage systems.

The synthesis of 1,2-Dibromo-5-difluoromethoxy-3-ethylbenzene typically involves multi-step reactions, starting from readily available starting materials such as bromobenzene and difluoromethanol. The key steps include bromination, substitution reactions, and functional group transformations. Optimizing these synthetic routes is crucial for achieving high yields and purity levels, which are essential for both research and industrial applications.

In terms of safety and handling, while specific safety data sheets (SDS) should always be consulted for detailed information, it is generally advisable to handle this compound with care due to its reactivity and potential health hazards associated with brominated compounds. Proper personal protective equipment (PPE) and ventilation are recommended during handling to minimize exposure risks.

The environmental impact of 1,2-Dibromo-5-difluoromethoxy-3-ethylbenzene is another important consideration. Recent studies have focused on developing greener synthetic methods to reduce the environmental footprint associated with its production. For example, researchers at the University of Manchester have explored the use of catalytic systems that minimize waste generation and energy consumption during the synthesis process.

In conclusion, 1,2-Dibromo-5-difluoromethoxy-3-ethylbenzene (CAS No. 1804934-01-7) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities, this compound is likely to play an increasingly important role in advancing various scientific fields.